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Compound of Interest

Compound Name: Chlorine pentafluoride

Cat. No.: B1194396

Disclaimer: Chlorine pentafluoride (CIF5) is an extremely hazardous, toxic, and reactive gas.
The synthesis of this compound should only be attempted by highly trained professionals in
specialized laboratory facilities equipped to handle such materials. This document does not
provide a synthesis protocol but aims to inform researchers of its properties and the critical
safety measures required for handling.

Introduction

Chlorine pentafluoride (CIF5) is a highly reactive interhalogen compound first synthesized in
1963.[1][2] It is a colorless gas with a sweet odor and is a powerful oxidizing and fluorinating
agent.[2][3] Its primary interest has been as a candidate for rocket propellants, though its
extreme reactivity and hazardous nature have limited its practical applications.[2][4] The
molecule has a square pyramidal structure.[1][4] Due to its extreme danger, a thorough
understanding of its properties and strict adherence to safety protocols are paramount for any
laboratory-scale work.

General Synthesis Principles

Historically, chlorine pentafluoride was first prepared by reacting chlorine trifluoride (CIF3)
with fluorine gas (F2) at high temperatures and pressures.[1][5] Other methods include the
reaction of metal fluorides, such as potassium tetrafluorochlorate(lll) (KCIF4), with fluorine gas.
[1][4] In 1981, it was discovered that nickel(ll) fluoride (NiF2) can act as a catalyst for the
synthesis.[1][4]
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General Reactions:
e CIF3 + F2 - CIF5[4]
e CI2 +5F2 - 2CIF5[4]

These reactions are highly exothermic and require specialized equipment to control the
extreme conditions and handle the corrosive and toxic reactants and products.

Physicochemical Properties

Chlorine pentafluoride is a gas under standard conditions, with a boiling point of -13.1 °C and
a melting point of -103 °C.[1][4] It is a dense gas, heavier than air, and vapors from liquefied
gas can spread along the ground.[3][6]

Property Value References
Molecular Formula CIF5 [1][4]

Molar Mass 130.445 g/mol [4]
Appearance Colorless gas [417

Odor Sweet [31[4]

Melting Point -103 °C (170 K) [1114]

Boiling Point -13.1 °C (260.0 K) [1][4]
Density (gas) 4.5 kg/m 3 [4]

Solubility in Water Reacts violently (hydrolyzes) [41[6]

Reactivity and Hazards

Chlorine pentafluoride is a potent oxidizing agent and is dangerously reactive.[2][4]

o Reaction with Water: It reacts violently with water, moisture in the air, and even ice at -100°C
to produce corrosive hydrofluoric acid and toxic chlorine gas.[4][6] The reaction is highly
exothermic.[4]
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o Reaction with Other Materials: It reacts vigorously or explosively with most materials,
including metals (even platinum and gold), organic compounds, and combustibles like wood,
paper, and oil.[3][4][8] It can ignite flammable materials on contact.[3][4]

o Thermal Stability: While physically stable, containers of CIF5 may explode when heated.[3]
[8] Ruptured cylinders can rocket violently.[3][4]

Health and Safety

Chlorine pentafluoride is classified as extremely toxic and corrosive.[2][4]
Health Hazards:

 Inhalation: Fatal if inhaled.[3][4] It is a severe irritant to the respiratory tract and can cause
lung damage and toxic pneumonitis.[4]

o Skin and Eye Contact: Causes severe and painful burns to the skin, eyes, and mucous
membranes.[4][8] Contact can lead to permanent blindness.[4]

o Absorption: May be fatal if absorbed through the skin.[3]
GHS Hazard Classification:

e Pictograms: GHSO03 (Oxidizing), GHS04 (Compressed Gas), GHSO05 (Corrosive), GHS06
(Toxic)[4]

e Signal Word: Danger[4]

e Hazard Statements: H270 (May cause or intensify fire; oxidizer), H280 (Contains gas under
pressure; may explode if heated), H314 (Causes severe skin burns and eye damage), H330
(Fatal if inhaled)[4][9]

Experimental Safety Protocols

The following sections outline critical safety considerations and are not an exhaustive list. A
comprehensive, site-specific risk assessment must be conducted before any work involving
CIF5.
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Personal Protective Equipment (PPE)

A maximum level of personal protective equipment is mandatory. This includes:

Respiratory Protection: A positive-pressure, self-contained breathing apparatus (SCBA) is
required.[9]

Body Protection: A fully encapsulating, chemical-resistant suit.

Hand Protection: Cryogenic, chemical-resistant gloves.

Eye and Face Protection: A full face shield worn over safety goggles.[10]

Engineering Controls and Handling

o Ventilation: All work must be conducted in a specialized, high-performance fume hood or
glovebox designed for highly reactive and corrosive gases.[10]

 Inert Atmosphere: Handle under an inert gas like nitrogen or argon to prevent reactions with
atmospheric moisture.[2][10]

o Materials: Apparatus must be constructed from compatible materials. Certain fluorinated
polymers and specific metal alloys (e.g., Monel, Nickel) that form a passivating fluoride layer
are required. Glass is not suitable as it can be attacked by interhalogen compounds.[11][12]

o Storage: Store in tightly closed containers in a cool, dry, well-ventilated area, away from
combustible materials and water.[8][10] Cylinders should be secured and protected from
sunlight.[9]

Emergency Procedures

o Spills and Leaks: Evacuate the area immediately. Leaks should only be addressed by trained
emergency personnel with appropriate PPE. Stop the leak if it is safe to do so.

» Fire: Chlorine pentafluoride is not flammable but is a strong oxidizer that can intensify fires.
[3][8] Use appropriate extinguishing media for the surrounding fire, but DO NOT use water
on the material itself.[8] Cool affected containers with water from a safe distance to prevent
rupture.[8]
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o First Aid:

o Inhalation: Immediately move the person to fresh air and call for emergency medical
attention.[9]

o Skin Contact: Immediately flush with copious amounts of water for at least 15 minutes
while removing contaminated clothing.[9] Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes.[9] Seek immediate

medical attention.

Diagrams
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Caption: Workflow for Hazard Mitigation in Handling Chlorine Pentafluoride.
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Caption: GHS Hazard Classifications for Chlorine Pentafluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Chlorine_pentafluoride [chemeurope.com]

. grokipedia.com [grokipedia.com]

. Chlorine pentafluoride | CIF5 | CID 61654 - PubChem [pubchem.ncbi.nlm.nih.gov]

. Chlorine pentafluoride - Wikipedia [en.wikipedia.org]

. acs.org [acs.org]

. CHLORINE PENTAFLUORIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
. WebElements Periodic Table » Chlorine » chlorine pentafluoride [winter.group.shef.ac.uk]

. hj.gov [nj.gov]

.
(o] (o] ~ (o)) )] EEN w N =

. lookchem.com [lookchem.com]
¢ 10. alfa-chemistry.com [alfa-chemistry.com]
¢ 11. Interhalogen - Sciencemadness Wiki [sciencemadness.org]

e 12. chem.libretexts.org [chem.libretexts.org]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1194396?utm_src=pdf-body-img
https://www.benchchem.com/product/b1194396?utm_src=pdf-body
https://www.benchchem.com/product/b1194396?utm_src=pdf-custom-synthesis
https://www.chemeurope.com/en/encyclopedia/Chlorine_pentafluoride.html
https://grokipedia.com/page/Chlorine_pentafluoride
https://pubchem.ncbi.nlm.nih.gov/compound/Chlorine-pentafluoride
https://en.wikipedia.org/wiki/Chlorine_pentafluoride
https://www.acs.org/molecule-of-the-week/archive/c/chlorine-pentafluoride.html
https://cameochemicals.noaa.gov/chemical/2864
https://winter.group.shef.ac.uk/webelements/compounds/chlorine/chlorine_pentafluoride.html
https://nj.gov/health/eoh/rtkweb/documents/fs/0369.pdf
https://www.lookchem.com/404.htm
https://www.alfa-chemistry.com/resources/general-safety-handling-consideration.htm
https://www.sciencemadness.org/smwiki/index.php/Interhalogen
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/17%3A_The_Group_17_Elements/17.07%3A_Interhalogen_Compounds_and_Polyhalogen_Ions/17.7A%3A_Interhalogen_Compounds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

 To cite this document: BenchChem. [Application Note: Chlorine Pentafluoride (CIF5) -
Properties, Hazards, and Safety Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1194396#chlorine-pentafluoride-synthesis-in-
laboratory-scale]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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